2-[(2-Methyloxolan-3-yl)methylamino]-5-(trifluoromethyl)benzonitrile

• IUPAC Name: 2-[(2-methyloxolan-3-yl)methylamino]-5-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C14H15F3N2O/c1-9-10(4-5-20-9)8-19-13-3-2-12(14(15,16)17)6-11(13)7-18/h2-3,6,9-10,19H,4-5,8H2,1H3
• InChI Key: OFJDHEPMCMCHHS-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)CNC2=C(C=C(C=C2)C(F)(F)F)C#N
• Molecular Formula: C14H15F3N2O
• Molecular Weight: 284.28 g/mol

Description

2-[(2-Methyloxolan-3-yl)methylamino]-5-(trifluoromethyl)benzonitrile, commonly known as MTFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTFB is a highly potent and selective inhibitor of a specific protein, which makes it a valuable tool for studying the protein's function and potential therapeutic applications.

Mechanism of Action

MTFB inhibits TRPM8 activity by binding to a specific site on the protein, which prevents calcium ions from entering the cell. This inhibition of TRPM8 activity has been shown to have various physiological effects such as reducing pain sensation, inducing apoptosis in cancer cells, and regulating body temperature.
Biochemical and Physiological Effects
MTFB has been shown to have various biochemical and physiological effects. In vitro studies have shown that MTFB inhibits TRPM8 activity in a highly selective and potent manner, which makes it a valuable tool for studying the protein's function. In vivo studies have shown that MTFB reduces pain sensation, induces apoptosis in cancer cells, and regulates body temperature.

Advantages and Limitations for Lab Experiments

MTFB has various advantages and limitations for lab experiments. The advantages of MTFB include its highly selective and potent inhibition of TRPM8 activity, which makes it a valuable tool for studying the protein's function. The limitations of MTFB include its potential toxicity and limited solubility, which can affect its efficacy in certain experiments.

Future Directions

For MTFB include the development of more potent and selective inhibitors of TRPM8 activity, the investigation of potential side effects and toxicity, and the exploration of its potential therapeutic applications in various diseases. Additionally, the development of new synthesis methods and purification techniques can further improve the efficacy and availability of MTFB for scientific research.

Synthesis Methods

MTFB can be synthesized through a multi-step process involving the reaction of various reagents. The synthesis method involves the reaction of 5-trifluoromethyl-2-nitrobenzoic acid with 2-methyloxolane-3-methanol to form the intermediate compound, which is then reacted with N-methylmorpholine to form MTFB. The final product is then purified through various techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

MTFB has been extensively used in scientific research to study the function of a specific protein called TRPM8. TRPM8 is a calcium-permeable cation channel that is involved in various physiological processes such as thermoregulation, pain sensation, and cancer progression. MTFB has been shown to inhibit TRPM8 activity in a highly selective and potent manner, making it a valuable tool for studying the protein's function.